Cas no 33305-95-2 ((R)-(+)-Timolol maleate)

(R)-(+)-Timolol maleate Properties

Names and Identifiers

• (S)-Bis(3-(3-(tert-butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole) maleate
• (R)-(+)-Timolol Maleate
• (2R)-1-[(1,1-Dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol (2Z)-2-Butenedioate Salt
• (R)-(+)-3-Morpholino-4-(3-te
• (S)-1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-2-propanol hemimaleate
• (S)-1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol hemimaleate
• (S)-bis[3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole] maleate
• timolol,maleate (2:1)
• 33305-95-2
• But-2-enedioic acid;1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol;(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• +Expand

• InChIKey： VLRABWSXHYVLQI-WXXKFALUSA-N
• Inchi： InChI=1S/2C13H24N4O3S.C4H4O4/c2*1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h2*10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• SMILES： C(O)(=O)/C=C/C(O)=O.C(NCC(O)COC1C(N2CCOCC2)=NSN=1)(C)(C)C.C(NCC(O)COC1C(N2CCOCC2)=NSN=1)(C)(C)C

Computed Properties

• Exact Mass: 748.32500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 16
• Monoisotopic Mass: 748.32478223g/mol
• Heavy Atom Count: 50
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 291Ų

Experimental Properties

• LogP: 1.62860
• PSA: 290.56000
• Melting Point: 201-203?C